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Compound of Interest

Compound Name:
2,4,5-Trifluoro-3-methoxybenzoic

acid

Cat. No.: B078240 Get Quote

An In-depth Technical Guide on 2,4,5-Trifluoro-3-methoxybenzoic Acid

This technical guide provides essential information regarding the chemical properties of 2,4,5-
Trifluoro-3-methoxybenzoic acid, tailored for researchers, scientists, and professionals in

drug development.

Chemical Identity and Properties
2,4,5-Trifluoro-3-methoxybenzoic acid is a substituted benzoic acid derivative. The presence

of three fluorine atoms and a methoxy group on the benzene ring significantly influences its

chemical reactivity and physical properties. These substitutions are crucial for its application as

an intermediate in the synthesis of various organic molecules.

Quantitative Data Summary
The fundamental molecular properties of 2,4,5-Trifluoro-3-methoxybenzoic acid are

summarized in the table below for quick reference.
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Property Value Citations

Molecular Formula C8H5F3O3 [1][2][3]

Molecular Weight 206.12 g/mol [1][2][3]

CAS Number 112811-65-1 [1]

Melting Point 105-112 °C [4]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2,4,5-Trifluoro-3-
methoxybenzoic acid are typically found in peer-reviewed chemical literature. One common

synthetic route involves the multi-step modification of a fluorinated benzene precursor, followed

by carboxylation. Characterization and purity assessment are generally performed using

techniques such as Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR)

spectroscopy, and Mass Spectrometry (MS). For specific, validated experimental

methodologies, consulting primary research articles or chemical synthesis databases is

recommended.

Structural and Elemental Composition
The structural arrangement of atoms within 2,4,5-Trifluoro-3-methoxybenzoic acid is key to

its chemical behavior. The following diagram illustrates the elemental components that

constitute the molecule.
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Elemental Components

C8H5F3O3

Carbon (C)

8 atoms

Hydrogen (H)
5 atoms

Fluorine (F)

3 atoms

Oxygen (O)

3 atoms

Click to download full resolution via product page

Elemental makeup of 2,4,5-Trifluoro-3-methoxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078240#2-4-5-trifluoro-3-methoxybenzoic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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